2-benzyl-6-bromo-1-methyl-1H-benzimidazole

• Molecular Formula: C15H13BrN2
• Molecular Weight: 301.18 g/mol
• IUPAC Name: 2-benzyl-6-bromo-1-methylbenzimidazole
• InChI: InChI=1S/C15H13BrN2/c1-18-14-10-12(16)7-8-13(14)17-15(18)9-11-5-3-2-4-6-11/h2-8,10H,9H2,1H3
• InChI Key: LQQSQDBFYVTPSB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)Br)N=C1CC3=CC=CC=C3

Description

2-benzyl-6-bromo-1-methyl-1H-benzimidazole is a useful research compound. Its molecular formula is C15H13BrN2 and its molecular weight is 301.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Powdered KOH (5.25 g, 93.50 mmol) was added to a stirred solution of 2-benzyl-5-bromo-1H-benzimidazole (5.37 g, 8.70 mmol) in acetone (100 mL), after 10 min, iodomethane (1.28 mL, 20.57 mmol) was added and the mixture was stirred for 1 h and diluted with DCM. The mixture was washed with water and brine, then dried over Na2SO4 and concentrated. The residue was taken up in DCM and hexanes and the resulting suspension filtered. The filtrate was concentrated and the oily residue taken up in hexanes and stirred for about 1 h. The resulting solid was filtered and the filter cake washed with hexanes and dried (2.0 g, 34%). LC-MS [M+H]+=302.1, RT=2.47 min.